(3S,4R)-4-[(cyclopropylmethyl)amino]oxolan-3-ol

• IUPAC Name: (3S,4R)-4-(cyclopropylmethylamino)oxolan-3-ol
• InChI: InChI=1S/C8H15NO2/c10-8-5-11-4-7(8)9-3-6-1-2-6/h6-10H,1-5H2/t7-,8-/m1/s1
• InChI Key: JWUBAXLHOBRZLE-HTQZYQBOSA-N
• Canonical SMILES: C1CC1CNC2COCC2O
• Isomeric SMILES: C1CC1CN[C@@H]2COC[C@H]2O
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol

Description

(3S,4R)-4-[(cyclopropylmethyl)amino]oxolan-3-ol, commonly referred to as CPMO, is an organic compound with a wide range of applications in the scientific and medical fields. It has been studied extensively in the laboratory setting and has been found to have a variety of potential uses. This article will discuss the synthesis method of CPMO, its scientific research applications, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for lab experiments, and its potential future directions.

Scientific Research Applications

Oxetan Formation and Cyclization

• The molecule has been studied for its role in the formation of oxetans, a class of chemical compounds. For instance, 1-(βγ-Epoxypropyl)cyclohexan-1-ol and its analogues, when treated with base in aqueous conditions, form corresponding oxetans, highlighting the potential use of these compounds in synthesizing cyclic structures (Murai, Ono, & Masamune, 1976).

Synthesis of Bioactive Molecules

• (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a similar compound, has been synthesized for use as an intermediate in the creation of various bioactive molecules. This highlights the importance of such compounds in medicinal chemistry (Kotian, Lin, El-Kattan, & Chand, 2005).

Bioisostere of Carboxylic Acid

• Oxetan-3-ol and related structures like (3S,4R)-4-[(cyclopropylmethyl)amino]oxolan-3-ol have been evaluated as potential bioisosteres for the carboxylic acid functional group, an important aspect in drug development (Lassalas et al., 2017).

Synthesis of Chiral GABA Analogues

• The synthesis of epimeric (2S, 3S)- and (2R,3S)-3-amino-2-(carboxymethyl) oxolanes from (S)-N-tritylhomoserine lactone is another significant application. These compounds are important for research in neurotransmitter analogues and in understanding the structure-activity relationship of these molecules (Papaioannou et al., 1991).

Synthesis of Oxetan-3-ol and Derivatives

• A study on the synthesis of oxetan-3-ol from epoxy chloropropane reports methods that are relevant for the preparation of compounds like this compound. This process underlines the importance of these compounds in synthetic chemistry, particularly in the creation of novel structures with potential applications in drug discovery (Tianxiang et al., 2016).

Intramolecular Amination

• Research on tetrahydro-1,3-oxazepines involved the intramolecular amination of cyclopropylmethyl cation, a process that may be related to the chemistry of this compound. This study contributes to the broader understanding of amination reactions in organic synthesis (Skvorcova, Grigorjeva, & Jirgensons, 2015).